Cas no 2168893-98-7 (2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane)
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane
- 2168893-98-7
- 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane
- EN300-1280155
-
- Inchi: 1S/C12H23NO2/c1-10(2)9-13-12(15-11(10,3)4)5-7-14-8-6-12/h13H,5-9H2,1-4H3
- InChI Key: IABKRYMFGSKVTJ-UHFFFAOYSA-N
- SMILES: O1C2(CCOCC2)NCC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 213.172878976g/mol
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 30.5Ų
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280155-0.05g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 0.05g |
$1152.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-0.1g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 0.1g |
$1207.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-0.25g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 0.25g |
$1262.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-0.5g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 0.5g |
$1316.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-1.0g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 1g |
$1371.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-2.5g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 2.5g |
$2688.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-5.0g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 5g |
$3977.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-10.0g |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 10g |
$5897.0 | 2023-06-07 | ||
| Enamine | EN300-1280155-50mg |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 50mg |
$1152.0 | 2023-10-01 | ||
| Enamine | EN300-1280155-100mg |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2168893-98-7 | 100mg |
$1207.0 | 2023-10-01 |
2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane
Introduction to 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane (CAS No. 2168893-98-7)
The compound 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane, identified by its CAS number 2168893-98-7, is a structurally unique molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ether azine derivative exhibits a complex fused ring system, combining a spirocyclic core with functional oxygen and nitrogen atoms, which makes it a promising candidate for various applications in drug discovery and material science.
At the heart of its molecular architecture lies the spirocyclic framework, which is characterized by a central carbon atom shared by two heterocyclic rings. In this specific compound, the spiro center is linked to a tetramethyl-substituted cyclopentane ring and an undecane chain terminated by an azacyclohexane moiety. The presence of multiple stereocenters and rigid cyclic structures imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing bioactive entities.
The dioxa moiety, consisting of two ether linkages in the backbone, introduces polarity and flexibility to the molecule while maintaining structural integrity. This feature is particularly valuable in medicinal chemistry, as it allows for tunable interactions with biological targets. Additionally, the azaspiro core provides a nitrogen-rich environment that can participate in hydrogen bonding or coordinate with metal ions, further enhancing its potential as a pharmacophore.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic interactions of such complex molecules with high precision. Studies using molecular docking simulations have revealed that derivatives of 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane exhibit promising binding profiles with enzymes and receptors involved in inflammatory pathways. These findings align with the growing interest in developing small-molecule modulators for chronic diseases characterized by dysregulated inflammatory responses.
In the realm of material science, the unique structural features of this compound have been explored for applications in polymer chemistry and liquid crystal systems. The spirocyclic core imparts rigidity to the polymer backbone while allowing for controlled thermal stability and optical properties. Researchers have demonstrated that incorporating this motif into polymeric matrices can enhance mechanical strength and thermal resistance, making it suitable for high-performance materials used in electronics and aerospace industries.
The synthesis of 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane presents a formidable challenge due to its complex stereochemistry and multiple functional groups. However, recent innovations in synthetic methodologies have made significant strides in optimizing its production route. Transition-metal-catalyzed reactions have been particularly effective in constructing the spirocyclic framework with high enantioselectivity. These advancements not only streamline the synthesis but also open doors for accessing a diverse library of analogs for further biological evaluation.
One of the most compelling aspects of this compound is its potential as a building block for drug discovery programs targeting neurological disorders. Preliminary pharmacological studies suggest that derivatives of 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane may modulate neurotransmitter receptor activity without causing off-target effects. This is particularly relevant given the increasing evidence linking aberrant receptor signaling to conditions such as Alzheimer’s disease and Parkinson’s disease. Ongoing clinical trials are exploring novel derivatives as potential therapeutics for these debilitating conditions.
The role of computational modeling in understanding the pharmacokinetic properties of this compound cannot be overstated. Advanced pharmacokinetic modeling techniques have been employed to predict absorption, distribution, metabolism, excretion (ADME) profiles based on its structural features. These predictions guide experimental design by identifying key structural modifications that could enhance bioavailability or prolong systemic exposure—a critical factor in drug development.
Environmental considerations also play a significant role in evaluating the sustainability of compounds like 2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane. Biodegradability studies have shown that certain analogs exhibit favorable environmental profiles under aerobic conditions due to their ability to undergo controlled oxidative degradation without releasing harmful byproducts. This aligns with global efforts to develop greener alternatives in pharmaceutical manufacturing.
The future prospects of this compound are further illuminated by emerging research trends in nanotechnology and biomedicine. Its unique structural motifs make it an excellent candidate for designing functionalized nanoparticles used in drug delivery systems or diagnostic imaging agents. For instance,researchers have successfully incorporated this scaffold into polymeric micelles that enhance tumor-targeted drug delivery through passive accumulation mechanisms.
In conclusion,2,2,3,3-tetramethyl-l,9-dioxa-l,l-spiro-s-pirol-s-pirol-l-decane (CAS No.l 2168893-l98-l7) stands out as a versatile molecule with broad applicability across multiple scientific disciplines。 Its intricate architecture offers opportunities for innovation in drug discovery、material science、and nanotechnology,while ongoing research continues to uncover new possibilities for its utilization。 As synthetic methodologies advance,the accessibility of this compound will likely increase,fostering further exploration into its potential benefits across academia and industry。
2168893-98-7 (2,2,3,3-tetramethyl-1,9-dioxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)